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Compound of Interest

Compound Name: 2-Methyladenine

Cat. No.: B073300 Get Quote

For Immediate Release

Researchers and laboratory personnel are provided with essential guidance on the safe and

compliant disposal of 2-Methyladenine. This document outlines the necessary procedural

steps to ensure the safe handling and disposal of this compound, minimizing risks to personnel

and the environment. Adherence to these protocols is crucial for maintaining a safe laboratory

setting and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Methyladenine with the

appropriate safety measures in a controlled laboratory environment.

Personal Protective Equipment (PPE): All personnel handling 2-Methyladenine should wear:

Eye Protection: Chemical safety goggles or glasses that comply with OSHA's eye and face

protection regulations.

Hand Protection: Chemically resistant gloves, such as nitrile rubber.

Protective Clothing: A laboratory coat or other suitable protective garments to prevent skin

contact.

Engineering Controls:
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Work in a well-ventilated area. The use of a chemical fume hood is recommended to

minimize inhalation exposure.

Ensure that eyewash stations and safety showers are readily accessible.

Step-by-Step Disposal Protocol
2-Methyladenine and its containers should be treated as hazardous chemical waste. It is

crucial to prevent its release into the environment by avoiding disposal in the regular trash or

down the sewer drain.

Waste Identification and Segregation:

Treat all unused 2-Methyladenine and any materials grossly contaminated with it as

hazardous waste.

Segregate 2-Methyladenine waste from other incompatible waste streams to prevent

dangerous reactions. It is incompatible with strong oxidizing agents.

Waste Collection and Containment:

Solid Waste: Carefully collect solid 2-Methyladenine, avoiding dust formation. Place the

material into a clearly labeled, sealable container designed for hazardous chemical waste.

Liquid Waste (Solutions): Collect solutions containing 2-Methyladenine in a designated,

leak-proof, and clearly labeled hazardous waste container.

Contaminated Materials: Any items such as weigh boats, pipette tips, and gloves that are

contaminated with 2-Methyladenine should also be placed in the designated hazardous

waste container.

Container Labeling:

The hazardous waste container must be clearly labeled with the words "Hazardous

Waste."

The label must also include the full chemical name: "2-Methyladenine."
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List all constituents and their approximate concentrations if it is a mixed waste stream.

Indicate the appropriate hazard warnings (e.g., "Irritant").

Mark the date when the waste was first added to the container (accumulation start date).

Storage Pending Disposal:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area.

This area should be well-ventilated and away from sources of heat or ignition.

Ensure that the storage area is segregated from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.

Provide the EHS representative or contractor with a full description of the waste, including

a Safety Data Sheet (SDS) for a similar compound if one for 2-Methyladenine is not

available.

Comparative Data of Adenine Compounds
The following table summarizes key data for 2-Methyladenine and related compounds to

provide context for its handling and disposal.
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Property 2-Methyladenine 3-Methyladenine
2'-O-
Methyladenosine

CAS Number 1445-08-5[1] 5142-23-4 2140-79-6

Molecular Formula C₆H₇N₅[1] C₆H₇N₅ C₁₁H₁₅N₅O₄

Appearance
White to off-white

solid
White powder

White to off-white

solid

Hazards
Assumed to be an

irritant
Skin and eye irritant

Not classified as

hazardous

Incompatibilities
Strong oxidizing

agents

Strong oxidizing

agents

Strong oxidizing

agents

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methyladenine.
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Waste Generation
(Unused 2-Methyladenine or

contaminated materials)

Is the waste container full,
or has it reached the accumulation time limit?

Seal the container securely.

Yes

Continue to add waste to a
properly labeled container.

No

Store in a designated hazardous
waste accumulation area.

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal contractor.

Provide waste information and
schedule a pickup.

Waste is collected by authorized personnel
for proper disposal.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Methyladenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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